N-(1,1-dimethylpropyl)-2-[3-oxo-1-(2-phenylethyl)-2-piperazinyl]acetamide

• IUPAC Name: N-(2-methylbutan-2-yl)-2-[3-oxo-1-(2-phenylethyl)piperazin-2-yl]acetamide
• InChI: InChI=1S/C19H29N3O2/c1-4-19(2,3)21-17(23)14-16-18(24)20-11-13-22(16)12-10-15-8-6-5-7-9-15/h5-9,16H,4,10-14H2,1-3H3,(H,20,24)(H,21,23)
• InChI Key: SOGAHEBMFPMCTN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)NC(=O)CC1C(=O)NCCN1CCC2=CC=CC=C2
• Molecular Formula: C19H29N3O2
• Molecular Weight: 331.5 g/mol

Description

N-(1,1-dimethylpropyl)-2-[3-oxo-1-(2-phenylethyl)-2-piperazinyl]acetamide, also known as DPA-714, is a selective ligand for the translocator protein (TSPO). It has been extensively studied for its potential use in imaging and treating neuroinflammation, cancer, and other diseases.

Mechanism of Action

N-(1,1-dimethylpropyl)-2-[3-oxo-1-(2-phenylethyl)-2-piperazinyl]acetamide binds to the translocator protein (TSPO), which is located on the outer mitochondrial membrane. TSPO is involved in the regulation of cholesterol transport, steroid synthesis, and apoptosis. This compound has been shown to modulate the activity of TSPO, leading to a reduction in neuroinflammation and tumor growth. The exact mechanism of action of this compound is not fully understood, but it is believed to involve the regulation of immune cells and the modulation of mitochondrial function.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In neuroinflammation, this compound has been shown to reduce the activation of microglia and the production of pro-inflammatory cytokines. In cancer, this compound has been shown to inhibit the growth of tumor cells and induce apoptosis. In addition, this compound has been shown to modulate the activity of TSPO, leading to changes in cholesterol transport and steroid synthesis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(1,1-dimethylpropyl)-2-[3-oxo-1-(2-phenylethyl)-2-piperazinyl]acetamide in lab experiments is its high selectivity for TSPO. This allows for precise targeting of specific cells and tissues. In addition, this compound has been shown to have low toxicity and high stability, making it suitable for long-term studies. However, one of the limitations of using this compound is its high cost and the complex synthesis process required to produce it.

Future Directions

There are many future directions for the use of N-(1,1-dimethylpropyl)-2-[3-oxo-1-(2-phenylethyl)-2-piperazinyl]acetamide in scientific research. One area of interest is the development of new imaging techniques using this compound to visualize neuroinflammation and other diseases. Another area of interest is the development of new drugs based on the structure of this compound for the treatment of cancer and other diseases. Finally, there is a need for further studies to better understand the mechanism of action of this compound and its potential use in treating other diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
Conclusion:
This compound is a selective ligand for the translocator protein (TSPO) that has been extensively studied for its potential use in imaging and treating neuroinflammation, cancer, and other diseases. The synthesis of this compound is a complex process that requires expertise in organic chemistry. This compound has been shown to have a number of biochemical and physiological effects, and its high selectivity for TSPO makes it suitable for precise targeting of specific cells and tissues. There are many future directions for the use of this compound in scientific research, including the development of new imaging techniques and drugs for the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of N-(1,1-dimethylpropyl)-2-[3-oxo-1-(2-phenylethyl)-2-piperazinyl]acetamide involves a multistep process starting from 2-chloro-N-(1,1-dimethylpropyl)acetamide and 3-oxo-1-(2-phenylethyl)-2-piperazinecarboxylic acid. The reaction proceeds through a series of steps including amidation, cyclization, and reduction to yield the final product. The synthesis of this compound is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

N-(1,1-dimethylpropyl)-2-[3-oxo-1-(2-phenylethyl)-2-piperazinyl]acetamide has been extensively studied for its potential use in imaging and treating neuroinflammation, cancer, and other diseases. In neuroinflammation, this compound has been used as a radiotracer for positron emission tomography (PET) imaging to visualize activated microglia, which are immune cells in the brain. In cancer, this compound has been shown to inhibit the growth of tumor cells and induce apoptosis. In addition, this compound has been studied for its potential use in treating other diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.